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Compound of Interest

1-(4-Nitrophenyl)-1H-pyrrole-2-
Compound Name:
carbaldehyde

Cat. No.: B1296715

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-(4-Nitrophenyl)-1H-pyrrole-2-carbaldehyde is a versatile heterocyclic
aldehyde that serves as a valuable intermediate in the synthesis of a wide array of
functionalized organic molecules. Its structure, featuring a reactive aldehyde group on a pyrrole
ring substituted with an electron-withdrawing nitrophenyl group, makes it a key building block
for the construction of various pharmacologically and materially significant compounds. This
document provides detailed application notes and experimental protocols for its use in several
key organic transformations, including Schiff base formation, Knoevenagel condensation, Wittig
reactions, and Claisen-Schmidt condensation.

Key Applications in Organic Synthesis

The aldehyde functionality of 1-(4-Nitrophenyl)-1H-pyrrole-2-carbaldehyde is the primary site
of its reactivity, allowing for the facile synthesis of numerous derivatives. These reactions are
fundamental in the construction of molecules with potential applications in medicinal chemistry,
such as antimicrobial and anticancer agents, as well as in materials science.

Core Reactions and Derivatives:

o Schiff Base Formation: Condensation with primary amines yields imines (Schiff bases),
which are precursors to various bioactive compounds and ligands for metal complexes.
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Knoevenagel Condensation: Reaction with active methylene compounds leads to the
formation of a,B-unsaturated systems, which are important pharmacophores.

Wittig Reaction: Reaction with phosphorus ylides provides a straightforward method for the
synthesis of vinylpyrrole derivatives.

Claisen-Schmidt Condensation: Base-catalyzed condensation with ketones (e.g.,
acetophenones) produces chalcone analogues, a class of compounds known for their
diverse biological activities.

Experimental Protocols and Data

The following sections provide detailed experimental protocols for the key reactions involving 1-

(4-Nitrophenyl)-1H-pyrrole-2-carbaldehyde. The quantitative data from representative

reactions are summarized in tables for easy comparison.

Synthesis of Schiff Bases

The reaction of 1-(4-Nitrophenyl)-1H-pyrrole-2-carbaldehyde with various primary amines

affords the corresponding Schiff bases. These reactions are typically carried out in an alcoholic

solvent, often with catalytic acid.

General Experimental Protocol:

Dissolve 1-(4-Nitrophenyl)-1H-pyrrole-2-carbaldehyde (1 equivalent) in ethanol in a round-
bottom flask.

Add the respective primary amine (1 equivalent) to the solution.
Add a few drops of glacial acetic acid as a catalyst.

Reflux the reaction mixture for a specified time, monitoring the reaction progress by Thin
Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

The precipitated solid is collected by filtration, washed with cold ethanol, and dried to afford
the pure Schiff base.
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Diagram of Schiff Base Formation Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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